Cas no 2171612-49-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid
• CAS No: 2171612-49-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6307709
• PubChem ID: 165578726
• Update Time: 2025-07-22

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid
• 2171612-49-8
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhex-5-enamido]cyclopropane-1-carboxylic acid
• EN300-1559865

• Inchi： 1S/C26H28N2O5/c1-3-4-13-22(23(29)28(2)26(14-15-26)24(30)31)27-25(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h3,5-12,21-22H,1,4,13-16H2,2H3,(H,27,32)(H,30,31)
• InChI Key： RZNSZCODIREALP-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid

Comprehensive Guide to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid (CAS No. 2171612-49-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid (CAS No. 2171612-49-8) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound is particularly valuable due to its unique cyclopropane backbone and Fmoc-protected amino group, making it a critical intermediate in drug discovery and biochemical applications.

The chemical structure of this compound includes a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in solid-phase peptide synthesis (SPPS). Researchers favor Fmoc-protected amino acids because they offer excellent stability under basic conditions while being easily deprotected under mild acidic conditions. The presence of a hex-5-enamido moiety further enhances its reactivity, making it suitable for cross-coupling reactions and bioconjugation.

One of the most searched topics related to this compound is its role in peptide drug development. With the growing interest in therapeutic peptides for treating diseases like diabetes and cancer, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid has gained attention as a key building block. Its cyclopropane ring introduces conformational rigidity, which can improve the bioavailability and metabolic stability of peptide-based drugs.

Another trending application of this compound is in click chemistry, where its alkene functionality allows for efficient thiol-ene reactions. This property is particularly useful in biomaterial engineering and drug delivery systems. Researchers are also exploring its potential in proteomics and chemical biology, where it serves as a versatile tool for labeling and modifying biomolecules.

From a market perspective, the demand for high-purity Fmoc-protected amino acids like this one is rising due to advancements in peptide therapeutics and personalized medicine. Pharmaceutical companies and research institutions are increasingly sourcing this compound for preclinical studies and high-throughput screening. Its CAS No. 2171612-49-8 is frequently referenced in patent filings, indicating its importance in intellectual property related to novel drug candidates.

For those working in organic synthesis, handling 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid requires standard precautions for amino acid derivatives. It should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Proper analytical techniques such as HPLC and mass spectrometry are recommended for quality control.

In summary, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhex-5-enamidocyclopropane-1-carboxylic acid (CAS No. 2171612-49-8) is a versatile and valuable compound in peptide chemistry and drug discovery. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. Whether you're a medicinal chemist, a biotechnologist, or a material scientist, understanding this compound's properties and applications can provide significant advantages in your work.